Cas no 1247885-97-7 (3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile)
1247885-97-7 structure
Product Name:3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
CAS No:1247885-97-7
MF:C13H11N3O
MW:225.245942354202
CID:2151761
Update Time:2023-08-05
3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
- JODRTQBIEXZZOH-UHFFFAOYSA-N
- 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)-benzonitrile
- 3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
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- Inchi: 1S/C13H11N3O/c14-7-9-2-1-3-10(6-9)13-16-11-8-15-5-4-12(11)17-13/h1-3,6,15H,4-5,8H2
- InChI Key: JODRTQBIEXZZOH-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C#N)C=2)=NC2CNCCC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 324
- Topological Polar Surface Area: 61.8
3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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